6-Methyl-3-[3-(trifluoromethyl)phenyl]-1,2,4-triazin-5-ol

• IUPAC Name: 6-methyl-3-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H8F3N3O/c1-6-10(18)15-9(17-16-6)7-3-2-4-8(5-7)11(12,13)14/h2-5H,1H3,(H,15,17,18)
• InChI Key: QNQHZFQVIYQPQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C11H8F3N3O
• Molecular Weight: 255.20 g/mol

Description

The compound is a derivative of triazine, which is a class of nitrogen-containing heterocycles. The “3-(trifluoromethyl)phenyl” part suggests the presence of a phenyl group (a ring of 6 carbon atoms) with a trifluoromethyl group (-CF3) attached. The “6-Methyl” indicates a methyl group (-CH3) is attached to the triazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. Factors such as the presence and position of the trifluoromethyl and phenyl groups could significantly influence properties like solubility, melting point, and stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many triazine derivatives exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety measures should be taken when handling and storing the compound.

Future Directions

The future directions would likely depend on the results of further studies into the compound’s properties and potential applications. Given the wide use of triazine and trifluoromethylphenyl compounds in various fields, there could be many possible directions.